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Compound of Interest

Compound Name: syntaxin

Cat. No.: B1175090 Get Quote

For researchers, scientists, and drug development professionals, the specificity of an antibody

is paramount. In the intricate landscape of the syntaxin family of proteins, where isoforms

exhibit significant sequence homology, selecting an antibody with minimal cross-reactivity is

critical for accurate experimental outcomes. This guide provides a comparative analysis of

commercially available anti-syntaxin antibodies, presenting available cross-reactivity data,

detailed experimental protocols for validation, and visual workflows to aid in experimental

design.

Understanding the Challenge: The Syntaxin Family
The syntaxin family, key players in the SNARE complex and intracellular vesicle fusion,

comprises numerous isoforms with conserved structural domains. This homology presents a

significant challenge for antibody development, often leading to cross-reactivity where an

antibody raised against one syntaxin member may also bind to others. This can result in

misleading data in applications such as Western blotting, immunofluorescence, and

immunoprecipitation. Therefore, rigorous validation of antibody specificity is not just

recommended, but essential.

Comparative Analysis of Anti-Syntaxin Antibody
Cross-Reactivity
The following table summarizes the cross-reactivity data for several commercially available

antibodies against Syntaxin-1A. This data has been compiled from manufacturer datasheets

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b1175090?utm_src=pdf-interest
https://www.benchchem.com/product/b1175090?utm_src=pdf-body
https://www.benchchem.com/product/b1175090?utm_src=pdf-body
https://www.benchchem.com/product/b1175090?utm_src=pdf-body
https://www.benchchem.com/product/b1175090?utm_src=pdf-body
https://www.benchchem.com/product/b1175090?utm_src=pdf-body
https://www.benchchem.com/product/b1175090?utm_src=pdf-body
https://www.benchchem.com/product/b1175090?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1175090?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


and provides a quantitative insight into their specificity. It is important to note that this

information is not exhaustive and cross-reactivity can be application-dependent.

Antibody
(Clone/ID)

Target
Syntaxin

Cross-Reacts
With

% Cross-
Reactivity
(Method)

Manufacturer

MAB7237

(761811)

Human Syntaxin-

1A

Recombinant

Human Syntaxin-

2

~50% (Direct

ELISA)[1]
R&D Systems

Recombinant

Human Syntaxin-

1B2

~25% (Direct

ELISA)[1]

Recombinant

Human Syntaxin-

3

~25% (Direct

ELISA)[1]

Recombinant

Human Syntaxin-

1B1

No cross-

reactivity

observed (Direct

ELISA)[1]

AF7237
Human Syntaxin-

1A

Recombinant

Human Syntaxin-

1B2

~10% (Direct

ELISA)
R&D Systems

110 111 (78.3) Rat Syntaxin-1A Syntaxin-1B

No cross-

reactivity (KO

validated)[2]

Synaptic

Systems

110 011 (78.2) Rat Syntaxin-1A Syntaxin-1B

Recognizes both

Syntaxin-1A and

1B[3]

Synaptic

Systems

#13002
Human Syntaxin-

1A
Syntaxin-1B May cross-react

Cell Signaling

Technology[4][5]

Visualizing Experimental Workflows
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To assist in the design of antibody validation experiments, the following diagrams illustrate the

workflows for determining antibody cross-reactivity using Direct ELISA and Western Blotting.

Antigen Coating

Blocking

Antibody Incubation

Detection

Data Analysis

Coat microplate wells with
purified recombinant syntaxin isoforms

(e.g., STX1A, STX1B, STX2, STX3)

Block unbound sites
with blocking buffer

(e.g., BSA or non-fat milk)

Wash

Add primary anti-syntaxin antibody
at various dilutions

Wash

Add HRP-conjugated
secondary antibody

Wash

Add TMB substrate

Wash

Measure absorbance at 450 nm

Stop Reaction

Compare signal intensity across
different syntaxin isoforms to
determine % cross-reactivity

 

Sample Preparation

Electrophoresis

Transfer

Immunoprobing

Detection & Analysis

Prepare lysates from cells/
tissues overexpressing individual

syntaxin isoforms or use
purified recombinant proteins

Separate proteins by
SDS-PAGE

Transfer proteins to a
PVDF or nitrocellulose membrane

Block membrane

Incubate with primary
anti-syntaxin antibody

Wash

Incubate with HRP-conjugated
secondary antibody

Wash

Add ECL substrate and
detect chemiluminescence

Wash

Analyze band intensity for
each syntaxin isoform
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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